Descarbonsildenafil-d6
Description
Descarbonsildenafil-d6 is a deuterated analog of sildenafil, a phosphodiesterase type 5 (PDE5) inhibitor used primarily for treating erectile dysfunction and pulmonary arterial hypertension. The "-d6" suffix indicates the incorporation of six deuterium atoms, typically replacing hydrogen atoms at specific positions in the molecule. This modification enhances its utility as an internal standard in mass spectrometry-based analytical methods, ensuring precise quantification of sildenafil and its metabolites in pharmacokinetic studies or regulatory testing . As a certified reference material, this compound adheres to stringent quality standards set by pharmacopeial bodies like the United States Pharmacopeia (USP), ensuring reliability in drug development and compliance assessments .
Properties
Molecular Formula |
C₂₁H₂₄D₆N₆O₄S |
|---|---|
Molecular Weight |
468.6 |
Synonyms |
3-(6,7-Dihydro-1-methyl-7-oxo-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-5-yl)-N-[2-(dimethyl-d6-amino)ethyl]-4-ethoxy-benzenesulfonamide |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Key Structural and Analytical Features
Key Findings :
- Deuterium Labeling: Unlike non-deuterated analogs (e.g., sildenafil), this compound’s isotopic labeling minimizes interference in mass spectrometry, enabling accurate detection in biological matrices .
- Therapeutic vs. Analytical Use: While sildenafil and vardenafil are clinically used, this compound serves exclusively as a non-therapeutic reference standard .
Pharmacokinetic and Metabolic Stability
Deuteration in this compound alters its metabolic stability compared to sildenafil. This property is critical in analytical workflows to distinguish it from endogenous metabolites during drug monitoring .
Research and Regulatory Considerations
- Analytical Specificity : this compound’s deuterium signature allows unambiguous identification in complex matrices, reducing false positives in residue testing .
- Global Harmonization : Regulatory bodies like the FDA and NMPA prioritize standardized reference materials to streamline drug approvals, underscoring this compound’s role in global compliance .
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